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Compound of Interest

Compound Name: 2-Amino-3-phenylpropan-1-ol

Cat. No.: B095927

For professionals in drug development and biomedical research, the chirality of a molecule is a
critical determinant of its pharmacological profile. Enantiomers, non-superimposable mirror-
image isomers, frequently exhibit distinct biological activities due to their differential interactions
with chiral macromolecules like enzymes and receptors. This guide provides an objective
comparison of the (R)- and (S)-enantiomers of Phenylalaninol, a chiral amino alcohol derived
from phenylalanine, supported by available experimental data.

Phenylalaninol exists as two enantiomers: (S)-(+)-Phenylalaninol (also referred to as L-
Phenylalaninol) and (R)-(-)-Phenylalaninol (or D-Phenylalaninol). While structurally similar,
these molecules display divergent biological effects, underscoring the importance of
stereoselectivity in their physiological functions. This document summarizes their known
activities, presents quantitative data in tabular format, and details the experimental protocols
used for these assessments.

Principle of Chiral Recognition

The differential activity of enantiomers stems from the three-dimensional nature of their binding
to biological targets. A receptor or enzyme active site has a specific spatial arrangement that
one enantiomer may fit perfectly, leading to a biological response, while the other may fit poorly
or not at all, resulting in lower activity or a different effect entirely.
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¢ To cite this document: BenchChem. [A Comparative Analysis of the Biological Activities of
Phenylalaninol Enantiomers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b095927#comparative-study-of-the-biological-activity-
of-phenylalaninol-enantiomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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